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Compound of Interest

Compound Name: Ethyl 2-bromo-5-chloronicotinate

CAS No.: 1214337-49-1

Cat. No.: B11856768

Get Quote

Executive Summary & Technical Context
Ethyl halogenated nicotinates (e.g., ethyl 2-chloronicotinate, ethyl 6-chloronicotinate) are

critical intermediates in the synthesis of fused pyridine systems and agrochemicals. However,

for structural biologists and crystallographers, they present a distinct challenge: The

Esterification Effect.

Unlike their parent nicotinic acids, which crystallize readily due to strong carboxylic acid

homodimers (

synthons), ethyl esters lack a strong hydrogen bond donor. This lowers the lattice energy
significantly, often resulting in low-melting solids or oils at standard temperature and pressure
(STP).

This guide compares the crystallographic "accessibility" and structural data of these

compounds, offering a validated protocol for in situ cryo-crystallization for the liquid variants.
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Compound CAS No. State (RT) Melting Point
Crystallograph
y Difficulty

Ethyl 2-

chloronicotinate
1452-94-4 Liquid/Oil ~26–30 °C

High (Requires

Cryo)

Ethyl 6-

chloronicotinate
49608-01-7 Low-Melt Solid 26–30 °C

High (Temp

Sensitive)

Ethyl 5-

bromonicotinate
20986-40-7 Solid ~39–42 °C

Medium

(Standard)

Ref: 2-

Chloronicotinic

Acid

2942-59-8 Solid 175–178 °C Low (Robust)

Structural Analysis: The Halogen Bond vs.
Hydrogen Bond
When moving from the acid to the ethyl ester, the dominant intermolecular force shifts from

Hydrogen Bonding to Halogen Bonding and weak Van der Waals interactions.

The Interaction Shift
Parent Acid (2-Chloronicotinic Acid): Crystallizes in the Triclinic space group (

).[1] The structure is dominated by strong O-H...O hydrogen bonds forming centrosymmetric
dimers.

Ethyl Esters: The ethyl group blocks the donor site. The crystal packing relies on Halogen

Bonds (C-X...O/N).

Mechanism:[2][3] The halogen atom (Cl, Br) develops a region of positive electrostatic

potential (the

-hole) on its outer side, which interacts with the nucleophilic carbonyl oxygen or pyridine
nitrogen of a neighboring molecule.
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Comparative Lattice Metrics (Derived & Literature
Aggregation)
The following table summarizes the structural parameters typically observed in this class. Note

the expansion in unit cell volume for the ethyl esters due to the flexible ethyl chain.

Parameter
2-Chloronicotinic
Acid (Solid)

Ethyl 5-
Bromonicotinate
(Solid)

Ethyl 2-
Chloronicotinate
(Oil/Cryo)

Space Group Triclinic
Monoclinic

(Typical)

Predicted:

Triclinic/Monoclinic

Z (Molecules/Cell) 4 4 4

Primary Interaction H-Bond (O-H...N/O)
Halogen Bond (C-

Br...O=C)

Weak

-stacking / C-H...O

Packing Efficiency High (High MP) Medium Low (Low MP)

Key Distance (

)
N/A (Liquid at RT)

Critical Insight: The 5-bromo derivative is significantly more crystalline than the 2-chloro or 6-

chloro analogs. This is due to the higher polarizability of Bromine compared to Chlorine, which

creates a stronger

-hole and more directional halogen bonding, stabilizing the lattice.

Experimental Protocol: In Situ Cryo-Crystallization
For the liquid/low-melting ethyl 2-chloro and 6-chloro derivatives, standard vapor diffusion will

fail. Use this Optical Heating and Crystallization (OHCD) inspired protocol.
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Phase 1: Capillary Preparation
Loading: Draw the neat liquid ethyl nicotinate into a 0.3 mm Lindemann glass capillary.

Sealing: Flame-seal both ends, leaving a liquid column of ~10 mm.

Mounting: Mount the capillary on a standard goniometer head using clay or wax.

Phase 2: In Situ Crystal Growth
Flash Cooling: Rapidly cool the stream to 100 K to create an amorphous glass or

polycrystalline mass.

Zone Melting:

Block the cryo-stream briefly (or use an IR laser) to melt the sample except for a small

seed at the tip.

Slowly restore cooling to allow the melt to propagate from the seed.

Annealing: Cycle the temperature between

and

to reduce mosaicity.

Phase 3: Data Collection Strategy
Exposure Time: Reduce exposure time by 30% compared to solids; these crystals often

suffer from higher radiation damage due to looser packing.

Resolution Cutoff: Expect diffraction to fade beyond 1.0

due to thermal disorder in the ethyl tail.

Visualizing the Interaction Logic
The following diagram illustrates the structural consequences of esterification and the resulting

reliance on halogen bonding.
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Halogen Impact
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Chlorine (Cl)
Weak Sigma Hole

Likely Liquid

Bromine (Br)
Strong Sigma Hole

Likely Solid

Click to download full resolution via product page

Caption: Structural logic flow demonstrating why ethyl esterification leads to lower melting

points and necessitates specialized crystallographic protocols, with Bromine providing superior

lattice stability over Chlorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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